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Compound of Interest

Compound Name: 2,7-Dimethoxy-1,5-naphthyridine

Cat. No.: B3044758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-Dimethoxy-1,5-naphthyridine,

including its chemical identity and a discussion of its synthesis and potential biological

significance based on the broader class of naphthyridine compounds. It is important to note

that while the chemical structure is defined, specific experimental data for this particular

molecule is scarce in publicly available scientific literature. This document, therefore, focuses

on established principles and methodologies applicable to its synthesis and characterization.

Compound Identification
The fundamental identification details for 2,7-Dimethoxy-1,5-naphthyridine are summarized

below. A specific CAS Registry Number for this compound has not been identified in the

searched databases, suggesting it may be a novel or less-characterized substance.
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Parameter Value Source

IUPAC Name
2,7-dimethoxy-1,5-

naphthyridine
PubChem

CAS Number Not Available -

Molecular Formula C₁₀H₁₀N₂O₂ PubChem

Molecular Weight 190.19 g/mol Calculated

InChI Key
RYQMVLSBVFPJHP-

UHFFFAOYSA-N
PubChem

General Synthetic Approach
While a specific, validated experimental protocol for the synthesis of 2,7-Dimethoxy-1,5-
naphthyridine is not available, a plausible and common synthetic strategy for this class of

compounds involves the initial synthesis of a di-substituted naphthyridine core, followed by

nucleophilic aromatic substitution to introduce the methoxy groups.

A likely precursor for this synthesis is 2,7-dichloro-1,5-naphthyridine. The chlorine atoms at the

2 and 7 positions are susceptible to displacement by nucleophiles, such as sodium methoxide.
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Precursor Synthesis

Methoxylation Reaction

1,5-Naphthyridine-2,7-diol

Chlorination
(e.g., POCl₃)

Step 1

2,7-Dichloro-1,5-naphthyridine

Nucleophilic Aromatic Substitution
(SNAr)

Step 2

Sodium Methoxide
(NaOMe in Methanol)

2,7-Dimethoxy-1,5-naphthyridine

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 2,7-Dimethoxy-1,5-naphthyridine.

Experimental Protocols: A General Methodology
The following section outlines a general experimental protocol for the key methoxylation step,

based on established chemical principles for nucleophilic aromatic substitution on halogenated

naphthyridines. This is a representative, not a validated, procedure.
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Objective: To synthesize 2,7-Dimethoxy-1,5-naphthyridine from 2,7-dichloro-1,5-

naphthyridine.

Materials:

2,7-dichloro-1,5-naphthyridine

Sodium methoxide (NaOMe)

Anhydrous methanol (MeOH)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware for reflux and workup

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A round-bottom flask is charged with 2,7-dichloro-1,5-naphthyridine and a

magnetic stir bar. The flask is flushed with an inert gas.

Reagent Addition: Anhydrous methanol is added to dissolve the starting material. A solution

of sodium methoxide in methanol (typically 2.2 to 2.5 equivalents) is then added dropwise to

the stirred solution at room temperature.

Reaction Conditions: The reaction mixture is heated to reflux under an inert atmosphere. The

progress of the reaction is monitored by a suitable analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The solvent is

removed under reduced pressure. The resulting crude solid is then taken up in a suitable

organic solvent (e.g., dichloromethane or ethyl acetate) and washed with water to remove

inorganic salts.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product is then purified, typically by column chromatography on

silica gel, to yield the pure 2,7-dimethoxy-1,5-naphthyridine.
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Characterization: The structure and purity of the final product would be confirmed using

standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy

(¹H and ¹³C), mass spectrometry (MS), and melting point analysis.

Biological Activity of the 1,5-Naphthyridine Scaffold
While the specific biological activity of 2,7-Dimethoxy-1,5-naphthyridine is not documented,

the 1,5-naphthyridine core is a recognized pharmacophore present in a variety of biologically

active molecules. Derivatives of 1,5-naphthyridine have been investigated for a range of

therapeutic applications. The introduction of methoxy groups can significantly influence the

pharmacokinetic and pharmacodynamic properties of a molecule, including its solubility,

metabolic stability, and target binding affinity. Further research would be required to determine

the specific biological effects of the dimethoxy substitution pattern on the 1,5-naphthyridine

scaffold.

Conclusion
2,7-Dimethoxy-1,5-naphthyridine is a defined chemical entity for which detailed experimental

and biological data are not yet widely available. This guide provides its key identifiers and

outlines a general, plausible synthetic route based on established methodologies for related

compounds. The 1,5-naphthyridine scaffold is of significant interest in medicinal chemistry, and

further investigation into this specific derivative is warranted to elucidate its physicochemical

properties and biological activity. Researchers interested in this molecule should anticipate the

need for de novo synthesis and comprehensive characterization.

To cite this document: BenchChem. [An In-depth Technical Guide to 2,7-Dimethoxy-1,5-
naphthyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044758#2-7-dimethoxy-1-5-naphthyridine-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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